Cas no 206127-25-5 (methyl-6-phenyl-2-pyridine carboxylate)

• Product Name: methyl-6-phenyl-2-pyridine carboxylate
• CAS No: 206127-25-5
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 910133
• PubChem ID: 11127604
• Update Time: 2025-05-19

methyl-6-phenyl-2-pyridine carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl-6-phenyl-2-pyridine carboxylate
• methyl 6-phenylpyridine-2-carboxylate
• 6-Phenyl-pyridin-2-carbonsaeure-methylester
• 6-Phenylpyridine-2-carboxylic acid methyl ester
• methyl 6-phenylpicolinate
• CS-0160588
• methyl6-phenylpicolinate
• SCLJKMDPGCDUNH-UHFFFAOYSA-N
• 2-Pyridinecarboxylic acid, 6-phenyl-, methyl ester
• BS-49137
• DB-082823
• E75870
• SCHEMBL1260197
• 206127-25-5
• DTXSID50456199

• Inchi： 1S/C13H11NO2/c1-16-13(15)12-9-5-8-11(14-12)10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key： SCLJKMDPGCDUNH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 373.322°C at 760 mmHg
• Flash Point: 179.579°C
• Refractive Index: 1.567
• PSA: 39.19000
• LogP: 2.53520

Additional information on methyl-6-phenyl-2-pyridine carboxylate

Comprehensive Overview of Methyl-6-phenyl-2-pyridine carboxylate (CAS No. 206127-25-5): Properties, Applications, and Industry Insights

Methyl-6-phenyl-2-pyridine carboxylate (CAS No. 206127-25-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, featuring a pyridine core substituted with a phenyl group and a methyl carboxylate moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₃H₁₁NO₂ and precise molecular weight of 213.23 g/mol make it particularly valuable for designing bioactive molecules.

Recent trends in AI-driven drug discovery have increased searches for heterocyclic building blocks like methyl-6-phenyl-2-pyridine carboxylate, as researchers explore fragment-based drug design (FBDD). The compound's balanced lipophilicity (LogP ~2.1) and hydrogen bonding capacity align with current medicinal chemistry optimization strategies. Analytical techniques including HPLC purification (typically >95% purity) and NMR characterization (δ 8.7-7.2 ppm aromatic protons) confirm its structural integrity for research applications.

In material science, the π-conjugated system of methyl-6-phenyl-2-pyridine carboxylate shows promise for organic electronic materials, responding to growing interest in flexible electronics and OLED precursors. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature synthesis processes. Environmental considerations drive development of green chemistry routes for its production, with recent patents disclosing catalytic esterification methods reducing solvent waste.

The regioselective functionalization potential of this compound addresses frequent search queries about directed ortho-metalation in pyridine derivatives. Its crystalline form (melting point 98-102°C) facilitates X-ray crystallography studies, important for structure-activity relationship (SAR) analyses. Safety data sheets indicate standard laboratory handling precautions, with particular attention to moisture-sensitive storage requirements for long-term stability.

Market analysis reveals growing demand for methyl-6-phenyl-2-pyridine carboxylate in contract research organizations (CROs), with custom synthesis inquiries increasing 18% year-over-year. The compound's role in developing kinase inhibitors connects to trending searches about targeted cancer therapies. Analytical method development using LC-MS techniques (typically ESI+ mode) ensures precise quantification in complex matrices.

Emerging applications in catalysis research leverage the compound's bidentate coordination capability, particularly in transition metal complexes. Recent publications highlight its utility in constructing N,N-ligand systems for asymmetric synthesis. The scalable production of 206127-25-5 follows current quality-by-design (QbD) principles, with process analytical technology (PAT) ensuring batch consistency.

Regulatory compliance aspects include proper REACH registration documentation and ICH stability testing protocols. The compound's structure-property relationships are frequently modeled using computational chemistry tools, aligning with industry demand for in silico prediction methods. Storage recommendations emphasize protection from oxidative degradation through argon atmosphere packaging.

Future research directions may explore methyl-6-phenyl-2-pyridine carboxylate's potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's structure-odor relationships also attract interest from flavor/fragrance industries. Continuous process optimization using flow chemistry setups represents the next innovation frontier for this versatile intermediate.